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Abstract

Propylbenzene (CoH12) is an aromatic hydrocarbon characterized by a propyl group attached
to a benzene ring.[1] This colorless liquid serves as a nonpolar organic solvent and a versatile
intermediate in organic synthesis.[1][2] Its applications span various industries, including textile
dyeing and printing, and the manufacturing of specialty chemicals like methylstyrene.[1][2] This
document provides a comprehensive overview of the chemical and physical properties of
propylbenzene, its molecular structure, and relevant safety and handling information, tailored
for a technical audience in research and development.

Chemical Structure and Identification

Propylbenzene, also known as 1-phenylpropane or isocumene, is an alkylbenzene.[3][4] The
molecule consists of a linear three-carbon propyl group bonded to a phenyl ring.[5] Its
structural isomer, cumene (isopropylbenzene), is more common.[1]

// Benzene Ring C1 [label="C"]; C2 [label="C", pos="1.5,0!"]; C3 [label="C", pos="2.25,-1.3!"];
C4 [label="C", pos="1.5,-2.6!"]; C5 [label="C", pos="0,-2.6!"]; C6 [label="C", pos="-0.75,-1.3!"];

/Il Propyl Group C7 [label="CH2z", pos="-2.2, -1.3!"]; C8 [label="CH2", pos="-3.2, -1.3!"]; C9
[label="CH3s", pos="-4.2, -1.3!"];
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// Bonds C1 -- C2 [label="", color="¢#202124"]; C2 -- C3 [label="", color="#202124"]; C3 -- C4
[label="" color="#202124"]; C4 -- C5 [label="", color="#202124"]; C5 -- C6 [label="",
color="#202124"]; C6 -- C1 [label="", color="#202124"]; C6 -- C7 [label="", color="#202124"];
C7 -- C8 [label="", color="#202124"]; C8 -- C9 [label="", color="#202124"];

/I Aromaticity (approximated with alternating double bonds) C1 -- C2 [style=double,
color="#202124"]; C3 -- C4 [style=double, color="#202124"]; C5 -- C6 [style=double,
color="#202124"]; } Caption: 2D structure of the Propylbenzene molecule.

Table 1: Compound Identification

Identifier Value

IUPAC Name Propylbenzene[6]

Synonyms n-Propylbenzene, 1-Phenylpropane,
Isocumene[3][7]

CAS Number 103-65-1[1]

EC Number 203-132-9[1]

UN Number 2364[1]

Molecular Formula CoH12[1]

InChl Key ODLMAHJIVESYWTB-UHFFFAOYSA-N[3]

SMILES CCCC1=CC=CC=C1[1]

Physicochemical Properties

Propylbenzene is a colorless liquid with a characteristic sweet, aromatic odor.[5] It is less
dense than water and its vapors are heavier than air.[3][6]

Table 2: General Physical and Chemical Properties
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Property Value

Molecular Weight 120.19 g/mol [8]

Appearance Colorless liquid[1]

Density 0.862 g/mL at 25 °C[9]

Boiling Point 159 °C[9]

Melting Point -99 °C[9]

Vapor Density 4.14 (vs air)[3]

Vapor Pressure 2 mmHg at 20 °CJ[3]

Refractive Index n20/D 1.491[3]

LogP (Octanol/Water Partition Coefficient) 3.69[6]

Henry's Law Constant 1.05 x 1072 atm-cu m/mol at 25 °C[6]
Solubility

Propylbenzene's non-polar nature dictates its solubility characteristics. It is practically
insoluble in water but is miscible with many common organic solvents.[5]

Table 3: Solubility Data

Solvent Solubility

Water 23.4 mg/L at 25 °C[6]

) Miscible with alcohol, ether, acetone, benzene,
Organic Solvents
and petroleum ether

Spectral Data

Spectroscopic data is crucial for the identification and characterization of propylbenzene. Key
spectral information is available through various databases.

Table 4: Spectroscopic Information
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Technique Data Reference

National Institute of Standards and Technology

Mass Spectrum (EI) (NIST)[7]

Sadtler Research Laboratories Spectral
Collection[6]

1H NMR

13C NMR Available in spectral databases[10]

National Institute of Standards and Technology

Infrared (IR) Spectrum
(NIST)[7]

National Institute of Standards and Technology

UV/Visible Spectrum
(NIST)[10]

Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis and analysis of
propylbenzene are proprietary or published in specialized literature not accessible through
general searches, the fundamental methodologies are well-established in organic chemistry.

Synthesis

A common laboratory-scale synthesis of n-propylbenzene can be achieved via a Grignard
reaction.[1]
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Starting Materials

Magnesium

Reaction/Steps

Benzyl Chloride Diethyl Sulfate

Formation of Grignard Reagent
(Benzylmagnesium chloride)

@ith Diethyl Sulfate

Product

n-Propylbenzene

Click to download full resolution via product page
Methodology Overview:

o Grignard Reagent Formation: Benzyl chloride is reacted with magnesium turnings in an
anhydrous ether solvent (e.g., diethyl ether or THF) to form benzylmagnesium chloride.

o Alkylation: The prepared Grignard reagent is then reacted with diethyl sulfate. The benzyl
nucleophile attacks the electrophilic ethyl group, followed by a second alkylation to form the
propyl chain.

o Work-up and Purification: The reaction mixture is quenched with a weak acid (e.g., aqueous
ammonium chloride) to destroy any unreacted Grignard reagent. The organic layer is then
separated, washed, dried, and the propylbenzene product is isolated and purified, typically
by fractional distillation.
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Analytical Characterization

The identity and purity of propylbenzene are typically confirmed using standard analytical
techniques.

e Gas Chromatography (GC): GC is used to determine the purity of propylbenzene. A sample
is vaporized and passed through a capillary column. The retention time is characteristic of
the compound, and the peak area corresponds to its concentration.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used
to confirm the molecular structure. The chemical shifts, splitting patterns, and integration of
the peaks provide detailed information about the arrangement of protons and carbon atoms
in the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.
The spectrum of propylbenzene will show characteristic absorption bands for aromatic C-H
bonds and the benzene ring.

Reactivity and Chemical Pathways

As an alkylbenzene, propylbenzene's reactivity is characterized by reactions of the aromatic
ring and the propyl side chain. It is stable under normal conditions but is incompatible with
strong oxidizing agents.[11]

» Electrophilic Aromatic Substitution: The benzene ring can undergo reactions such as
nitration, halogenation, sulfonation, and Friedel-Crafts alkylation/acylation. The propyl group
is an ortho-, para-directing activator.

» Side-Chain Oxidation: The benzylic position (the carbon atom attached to the benzene ring)
is susceptible to oxidation. Strong oxidizing agents can oxidize the propyl group to a
carboxylic acid (benzoic acid).

o Combustion: Propylbenzene is flammable and will combust in the presence of an ignition
source to produce carbon dioxide and water.[12]

Propylbenzene is primarily used as a solvent and a chemical intermediate and is not typically
associated with specific biological signaling pathways in the context of drug development.
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Safety and Handling

Propylbenzene is a flammable liquid and presents moderate health hazards.[1] Proper safety
precautions are essential when handling this chemical.

Table 5: Hazard and Safety Information

Hazard Category Description

Flammable liquid and vapor. Flash point is
Flammability approximately 30 °C (86 °F).[12] Vapors can

form explosive mixtures with air.[12]

May be harmful if inhaled, ingested, or absorbed

through the skin.[6] Causes respiratory tract
Health Hazards S )

irritation.[12] May be fatal if swallowed and

enters airways (aspiration hazard).

Environmental Hazards Toxic to aquatic life with long-lasting effects.

Handling and Storage Recommendations:

o Keep away from heat, sparks, and open flames.[12]

» Store in a cool, dry, well-ventilated area in a tightly closed container.[12]

e Use in a well-ventilated area or with local exhaust ventilation.[12]

e Ground and bond containers when transferring material to prevent static discharge.[12]

o Wear appropriate personal protective equipment (PPE), including solvent-resistant gloves,
safety goggles, and a face shield.[13]

First Aid Measures:

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[12]
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o Skin Contact: Remove contaminated clothing. Flush skin with plenty of water for at least 15
minutes.[12]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
eyelids. Seek immediate medical attention.[12]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Seek immediate medical attention.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089791#propylbenzene-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b089791#propylbenzene-chemical-properties-and-structure
https://www.benchchem.com/product/b089791#propylbenzene-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

